![molecular formula C12H16N2O3 B3038223 Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate CAS No. 81587-18-0](/img/structure/B3038223.png)
Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate
Overview
Description
Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate is an organic compound with the molecular formula C12H16N2O3 . It is a derivative of carbamic acid and benzyl alcohol . The compound is a white solid that is soluble in organic solvents and moderately soluble in water .
Physical And Chemical Properties Analysis
Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate has a density of 1.2±0.1 g/cm3 . More detailed physical and chemical properties such as boiling point, melting point, and solubility can be determined through further experimental analysis .Scientific Research Applications
Enzyme Inhibition Studies
Benzyl carbamates, including Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, have been studied for their potential to inhibit acetyl- and butyrylcholinesterase enzymes. Some compounds in this category have shown promising inhibition of both enzymes, with a few exhibiting high selectivity and low inhibitory concentration values, comparable to known drugs like galanthamine (Bąk et al., 2019).
Mechanochemical Synthesis
A sustainable method for the synthesis of carbamates, including those related to Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, using 1,1′-Carbonyldiimidazole (CDI) as an eco-friendly acylation agent has been developed. This mechanochemical approach enhances reactivity and eliminates the need for solvents, making it an environmentally friendly option (Lanzillotto et al., 2015).
Antineoplastic and Antifilarial Potential
Studies have shown that certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives, which may include Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, possess significant antineoplastic and antifilarial properties. These compounds have demonstrated growth inhibition in L1210 cells and significant in vivo antifilarial activity against adult worms in experimental infections (Ram et al., 1992).
Spectroscopic Studies
Benzyl carbamates have been the subject of vibrational (FT-IR, FT-Raman) and UV–Visible spectroscopic studies to understand their electronic and nonlinear optical properties. These studies provide insights into the molecular structure and reactivity of compounds like Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate (Rao et al., 2016).
Synthesis of Carbamate Derivatives
Research has been conducted on the synthesis of carbamate derivatives, including methods applicable to Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate. These methods can lead to new compounds with potential biological activity, expanding the scope of carbamate chemistry (Ghashang, 2014).
properties
IUPAC Name |
benzyl N-(1-amino-2-methyl-1-oxopropan-2-yl)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-12(2,10(13)15)14-11(16)17-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H2,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIIYOXFGVHEMGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N)NC(=O)OCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801196276 | |
Record name | Phenylmethyl N-(2-amino-1,1-dimethyl-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801196276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate | |
CAS RN |
81587-18-0 | |
Record name | Phenylmethyl N-(2-amino-1,1-dimethyl-2-oxoethyl)carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81587-18-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl N-(2-amino-1,1-dimethyl-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801196276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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